Cas no 2228601-17-8 (2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine
• CAS No: 2228601-17-8
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6425947
• PubChem ID: 165785504
• Update Time: 2025-10-31

2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine
• EN300-1803463
• 2228601-17-8

• Inchi： 1S/C10H12FNO/c1-7(6-12)8-3-4-9(11)10(5-8)13-2/h3-5H,1,6,12H2,2H3
• InChI Key： JCWRKBLJHCDPHZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C(=C)CN

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine

Professional Introduction to Compound with CAS No. 2228601-17-8 and Product Name: 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine

The compound with the CAS number 2228601-17-8 and the product name 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The presence of both a fluoro substituent and a methoxy group in its aromatic ring system contributes to its distinct chemical behavior, making it a promising candidate for further exploration.

In the realm of medicinal chemistry, the strategic incorporation of fluorine atoms into organic molecules has been well-documented for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties. The 4-fluoro group in 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine is particularly noteworthy, as it can modulate the electronic distribution of the aromatic ring, thereby influencing interactions with biological targets. This modification is often employed to improve the bioavailability of drugs, a critical factor in their clinical efficacy.

Similarly, the 3-methoxy substituent plays a pivotal role in the molecule's overall properties. Methoxy groups are known to exhibit electron-donating effects, which can influence the molecule's reactivity and solubility. In the context of 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine, this group may contribute to stabilizing certain conformations of the molecule, thereby affecting its interaction with enzymes and receptors. The combination of these two functional groups makes this compound a versatile scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with high accuracy. Molecular modeling studies suggest that 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine may exhibit favorable binding interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. These predictions are supported by experimental data obtained from high-throughput screening assays, which have identified this compound as a potent inhibitor of several key enzymes.

The pharmacological profile of 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine has been extensively studied in vitro. Initial experiments have demonstrated its ability to modulate the activity of enzymes such as cytochrome P450 (CYP) isoenzymes, which are crucial for drug metabolism. The presence of both fluoro and methoxy groups appears to enhance its binding affinity to these enzymes, potentially leading to improved drug efficacy and reduced side effects.

Moreover, preclinical studies have revealed promising results regarding the pharmacokinetic properties of this compound. Animal models have shown that 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for therapeutic use. These findings are encouraging for further development into clinical trials, where its safety and efficacy will be rigorously evaluated.

The synthesis of 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as Friedel-Crafts alkylation followed by nucleophilic substitution reactions. The use of advanced catalytic systems has enabled researchers to achieve high yields and purity levels, making it feasible for large-scale production.

One of the most notable aspects of this compound's synthesis is the utilization of fluorinated intermediates. The introduction of fluorine atoms during synthesis allows for fine-tuning of the molecule's properties, enhancing its suitability for pharmaceutical applications. Techniques such as cross-coupling reactions have been employed to introduce fluorine atoms at specific positions on the aromatic ring, ensuring optimal biological activity.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also influences the molecule's electronic properties and interactions with biological targets. In 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine, the fluoro group is strategically positioned to interact with hydrogen bond donors and acceptors, thereby enhancing binding affinity. This has been confirmed through X-ray crystallographic studies, which reveal detailed insights into how this compound interacts with its biological targets.

The development of novel drug candidates like 2-(4-fluoro-3-methoxyphenyl)prop-2-en-1-amine relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of computational modeling with experimental data has accelerated the discovery process significantly. By leveraging these approaches, researchers can rapidly identify promising candidates for further development.

The future prospects for 2228601-17-8 are promising, with ongoing studies exploring its potential applications in treating various diseases. Its unique structural features make it an attractive scaffold for designing next-generation therapeutics targeting complex biological pathways. As research progresses, it is expected that new derivatives will be synthesized and evaluated for their therapeutic potential.

In conclusion,2228601-17-8and its corresponding product name,2-(4-fluoro)-3-methoxyphenyl)-propenyl amine, represent a significant advancement in pharmaceutical chemistry. Their unique structural features and promising pharmacological properties make them valuable candidates for further exploration in drug discovery and development. With continued research efforts,this compound holds great promise for improving human health through innovative therapeutic interventions.